N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methoxyacetamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)-2-methoxyacetamide
• InChI: InChI=1S/C17H22N2O4/c1-5-8-19-13-9-12(18-15(20)10-22-4)6-7-14(13)23-11-17(2,3)16(19)21/h5-7,9H,1,8,10-11H2,2-4H3,(H,18,20)
• InChI Key: IBBHVPSOYQSXQD-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NC(=O)COC)N(C1=O)CC=C)C
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C21H20ClFN2O3. Detailed structural analysis such as Hirshfeld surface analysis can provide more insight about the supramolecular assembly.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular structure. It has a molecular weight of 402.85. Further properties would require experimental determination.

Scientific Research Applications

Synthesis and Medicinal Chemistry

Several studies have concentrated on synthesizing novel heterocyclic compounds, demonstrating the broad applicability of similar structures in medicinal chemistry. For instance, novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derivatives were synthesized from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020). These compounds were identified as cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors, showcasing the potential of complex heterocyclic structures in drug development.

Crystal Structure and Activity Evaluation

The synthesis and crystal structure analysis of new 3,4-dihydro-1-benzoxepin-5(2H)-one derivatives were conducted to evaluate their activity as protein-tyrosine kinase (PTK) inhibitors (Ning Li et al., 2017). These compounds' inhibitory activities against PTKs suggest their potential use in targeted cancer therapies, illustrating the critical role of structural analysis in identifying promising therapeutic agents.

Antifungal Activity

Research into novel (E)-5-(methoxyimino)-3,5-dihydrobenzo[e][1,2]oxazepin-4(1H)-one analogues revealed moderate to high fungicidal activities against various phytopathogenic fungi (Dongyan Yang et al., 2017). The fungicidal activities of these compounds, comparable to those of commercial fungicides, highlight the potential of such structures in agricultural applications, particularly in crop protection.

Tubulin Binding and Anticancer Activity

The tubulin-binding properties of dibenz[c,e]oxepines, acting as colchicine analogues for targeting tumor vasculature, were explored (D. J. Edwards et al., 2011). These studies demonstrate the utility of structurally complex molecules in disrupting critical cellular processes, offering avenues for developing new anticancer therapies.

Future Directions

The future directions for research on this compound could involve further exploration of its potential biological activities, as well as detailed studies of its physical and chemical properties.